molecular formula C20H28O5 B12735046 2-((3-(4-Methoxyphenyl)-1-oxo-2-propenyl)oxy)-1-methylpropyl hexanoate CAS No. 84006-39-3

2-((3-(4-Methoxyphenyl)-1-oxo-2-propenyl)oxy)-1-methylpropyl hexanoate

Cat. No.: B12735046
CAS No.: 84006-39-3
M. Wt: 348.4 g/mol
InChI Key: GLSQCGGTAJTMTP-SDNWHVSQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((3-(4-Methoxyphenyl)-1-oxo-2-propenyl)oxy)-1-methylpropyl hexanoate is an organic compound with a complex structure that includes a methoxyphenyl group, a propenyl group, and a hexanoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((3-(4-Methoxyphenyl)-1-oxo-2-propenyl)oxy)-1-methylpropyl hexanoate typically involves the reaction of 4-methoxybenzaldehyde with acetophenone to form (E)-3-(4-hydroxyphenyl)-1-phenyl-prop-2-en-1-one . This intermediate is then reacted with 1-methylpropyl hexanoate under specific conditions to yield the final product. The reaction conditions often include the use of catalysts and solvents to facilitate the reaction and improve yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-((3-(4-Methoxyphenyl)-1-oxo-2-propenyl)oxy)-1-methylpropyl hexanoate can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

    Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions often involve specific temperatures, solvents, and catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2-((3-(4-Methoxyphenyl)-1-oxo-2-propenyl)oxy)-1-methylpropyl hexanoate has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-((3-(4-Methoxyphenyl)-1-oxo-2-propenyl)oxy)-1-methylpropyl hexanoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-((3-(4-Methoxyphenyl)-1-oxo-2-propenyl)oxy)-1-methylpropyl hexanoate is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a methoxyphenyl group and a hexanoate ester makes it particularly interesting for various applications.

Properties

CAS No.

84006-39-3

Molecular Formula

C20H28O5

Molecular Weight

348.4 g/mol

IUPAC Name

3-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]oxybutan-2-yl hexanoate

InChI

InChI=1S/C20H28O5/c1-5-6-7-8-19(21)24-15(2)16(3)25-20(22)14-11-17-9-12-18(23-4)13-10-17/h9-16H,5-8H2,1-4H3/b14-11+

InChI Key

GLSQCGGTAJTMTP-SDNWHVSQSA-N

Isomeric SMILES

CCCCCC(=O)OC(C)C(C)OC(=O)/C=C/C1=CC=C(C=C1)OC

Canonical SMILES

CCCCCC(=O)OC(C)C(C)OC(=O)C=CC1=CC=C(C=C1)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.